Cas no 168544-84-1 (rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol)

• Product Name: rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol
• CAS No: 168544-84-1
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 5520982
• PubChem ID: 70110585
• Update Time: 2025-06-11

rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 1-(phenylmethyl)-4-(trifluoromethyl)-, (3R,4R)-rel-
• REL-((3S,4S)-1-BENZYL-4-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)METHANOL
• SCHEMBL7498598
• EN300-6474812
• G73387
• Trans-1-benzyl-3-hydroxymethyl-4-trifluoromethylpyrrolidine
• 168544-84-1
• [(3S,4S)-1-benzyl-4-(trifluoromethyl)pyrrolidin-3-yl]methanol
• rac-[(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidin-3-yl]methanol
• rac-[(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidin-3-yl]methanol,trans
• rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C13H16F3NO/c14-13(15,16)12-8-17(7-11(12)9-18)6-10-4-2-1-3-5-10/h1-5,11-12,18H,6-9H2/t11-,12+/m1/s1
• InChI Key： JVJIYCXIYVNRHB-NEPJUHHUSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@H](C(F)(F)F)[C@@H](CO)C1

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol

Introduction to rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol (CAS No. 168544-84-1)

rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol (CAS No. 168544-84-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a trifluoromethyl moiety, and a pyrrolidine ring with specific stereochemistry. These attributes make it a valuable intermediate and building block in the synthesis of various biologically active molecules and pharmaceuticals.

The chiral center at the pyrrolidine ring is crucial for the compound's biological activity and selectivity. The presence of the trifluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and interactions with biological targets. The benzyl group further enhances the compound's stability and solubility, making it suitable for a wide range of applications in drug discovery and development.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity and yield. For instance, a study published in the *Journal of Organic Chemistry* reported a palladium-catalyzed asymmetric allylic alkylation reaction that provided the desired product with excellent diastereoselectivity and enantioselectivity. This method has been widely adopted by researchers and industrial chemists due to its robustness and versatility.

In the context of medicinal chemistry, rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol has shown promise as a lead compound for the development of novel therapeutics. Its structural features make it an attractive scaffold for modifying and optimizing pharmacological properties. For example, researchers at a leading pharmaceutical company have utilized this compound as a starting point to develop potent inhibitors of specific enzymes involved in various disease pathways. These inhibitors have demonstrated significant efficacy in preclinical studies, paving the way for further clinical evaluation.

The pharmacokinetic properties of rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol have also been extensively studied. Its favorable absorption, distribution, metabolism, and excretion (ADME) profile make it an ideal candidate for oral administration. Additionally, its low toxicity and high stability contribute to its safety profile, which is essential for drug development.

In terms of biological activity, rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol has been investigated for its potential therapeutic applications in several areas. One area of particular interest is its role as an inhibitor of specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases. By disrupting these interactions, this compound can potentially modulate disease pathways and provide therapeutic benefits.

Another promising application of rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol is in the field of neuroscience. Studies have shown that this compound can cross the blood-brain barrier (BBB), making it suitable for targeting neurological disorders. For instance, research published in *Neuropharmacology* demonstrated that derivatives of this compound exhibited neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol has also led to its use in combinatorial chemistry approaches. By systematically modifying functional groups on the pyrrolidine ring or other parts of the molecule, researchers can generate libraries of compounds with diverse chemical structures. High-throughput screening (HTS) techniques are then employed to identify compounds with desired biological activities, accelerating the drug discovery process.

In conclusion, rel-((3S,4S)-1-Benzyl-4-(trifluoromethyl)pyrrolidin-3-yl)methanol (CAS No. 168544-84-1) is a versatile and promising compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development into novel therapeutics. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.